5,6-Dimethyl-2-(4-methylthiazol-2-yl)amino-4-chloropyrimidine

• CAS No.: 214535-53-2
• Molecular Formula: C10H11ClN4S
• Molecular Weight: 254.74 g/mol
• IUPAC Name: N-(4-chloro-5,6-dimethylpyrimidin-2-yl)-4-methyl-1,3-thiazol-2-amine
• InChI: InChI=1S/C10H11ClN4S/c1-5-4-16-10(12-5)15-9-13-7(3)6(2)8(11)14-9/h4H,1-3H3,(H,12,13,14,15)
• InChI Key: PZTJJIUPKAYECR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC2=NC(=C(C(=N2)Cl)C)C

Description

5,6-Dimethyl-2-(4-methylthiazol-2-yl)amino-4-chloropyrimidine is a useful research compound. Its molecular formula is C10H11ClN4S and its molecular weight is 254.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The mixture solution of 5,6-dimethyl-2-(4-methylthiazol-2-yl)amino-4-hydroxypyrimidine (1.15 g, 4-78 mmol), phosphorus oxychioride(7 ml), and dimethylformamide(5 ml) was heated to 70° C. for 30 minutes, cooled to a room temperature and then poured into ice water. The aqueous layer was extracted with dichloromethane, washed with 1N sodium hydroxide solution, and then washed with water. The separated organic layer was concentrated and the residual oil was suspended in a mixture solution of ethyl ether and hexane. The resulting solid was filtered and dried to give 0.42 g of the titled compound. (Yield: 33.9%)